Cas no 23256-42-0 (Trimethoprim lactate)

• Product Name: Trimethoprim lactate
• CAS No: 23256-42-0
• MF: C₁₇H₂₄N₄O₆
• MW: 380.395664215088
• MDL: MFCD00171722
• CID: 52275
• PubChem ID: 329826610
• Update Time: 2025-05-19

Trimethoprim lactate Chemical and Physical Properties

Names and Identifiers

• trimethoprim lactate
• Trimethoprim lactate salt
• 2,4-Diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine Lactate salt
• 2,4-DIAMINO-5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDINE LACTATE
• 2-hydroxypropanoic acid,5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• Trimethoprim lactic Acid
• 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diamine 2-hydroxypropanoate
• MLS000069832
• SMR000058914
• P3K8GP9FDQ
• 2-hydroxypropanoic acid; 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• Wellcoprim (TN)
• Opera_ID_705
• MLS001148451
• Trimethoprim lact
• trimethoprim;methoxybenzyl aminopyrimidine;TMP
• C17H24N4O6
• TRIMETHOPRIM LACTATE [WHO-DD]
• Lactic acid, compound with 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine (1:1)
• D08644
• NS00084444
• AC-13574
• Trimethoprim (lactate)
• AKOS015900431
• SCHEMBL950634
• A816646
• SB57946
• LACTOTRIM
• MFCD00171722
• BCP13301
• 23256-42-0
• 2-hydroxypropanoic acid;5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• H10372
• EINECS 245-533-1
• J-015057
• 2,4-PYRIMIDINEDIAMINE, 5-((3,4,5-TRIMETHOXYPHENYL)METHYL)-, MONO(2-HYDROXYPROPANOATE)
• 2-Hydroxypropanoic acid--5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4(1H,3H)-diimine (1/1)
• 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diamine2-hydroxypropanoate
• CHEMBL1430611
• VU0212227-7
• 2-oxidanylpropanoic acid; 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• UNII-P3K8GP9FDQ
• DTXSID00945947
• J-516148
• Q27286085
• Trimethoprim lactate salt, >=98%
• HY-B0510C
• CS-0129445
• FT-0630496
• IIZVTUWSIKTFKO-UHFFFAOYSA-N
• DB-046114
• 5-[(3,4,5-Trimethoxyphenyl)methyl]-2,4-pyrimidinediamine Mono(2-hydroxypropanoate); Lactotrim; Trimethoprim Lactate;
• Trimethoprim lactate

• MDL： MFCD00171722
• Inchi： 1S/C14H18N4O3.C3H6O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;1-2(4)3(5)6/h5-7H,4H2,1-3H3,(H4,15,16,17,18);2,4H,1H3,(H,5,6)
• InChI Key： IIZVTUWSIKTFKO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC.OC(C(=O)O)C

Computed Properties

• Exact Mass: 380.17000
• Monoisotopic Mass: 380.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble20mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 163.04000
• LogP: 1.87180
• Vapor Pressure: No data available

Trimethoprim lactate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R23/24/25;R43;R61
• Safety Instruction： S22-S36/37/39-S45-S53
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25; R43; R61

Additional information on Trimethoprim lactate

Comprehensive Overview of Trimethoprim Lactate (CAS No. 23256-42-0): Applications, Mechanism, and Industry Insights

Trimethoprim lactate (CAS No. 23256-42-0) is a derivative of the widely recognized antibacterial agent trimethoprim, chemically modified with lactic acid to enhance its solubility and bioavailability. This compound belongs to the diaminopyrimidine class and is primarily utilized in veterinary and human medicine for its potent antimicrobial properties. Its molecular formula is C₁₄H₁₈N₄O₃, and it functions as a dihydrofolate reductase (DHFR) inhibitor, effectively disrupting bacterial folate synthesis. The lactate salt form ensures improved stability and absorption, making it a preferred choice in pharmaceutical formulations.

The growing demand for antibiotic alternatives and combination therapies has spotlighted trimethoprim lactate as a critical component in treating infections caused by Gram-positive and Gram-negative bacteria. Recent studies highlight its synergy with sulfonamides, a combination often referred to as cotrimoxazole, which broadens its spectrum of activity. This synergy addresses rising concerns about antimicrobial resistance (AMR), a hot topic in global health discussions. Researchers are increasingly exploring its efficacy against urinary tract infections (UTIs), respiratory infections, and opportunistic infections in immunocompromised patients.

From a pharmaceutical manufacturing perspective, trimethoprim lactate is valued for its formulation flexibility. It is compatible with oral, injectable, and topical delivery systems, catering to diverse therapeutic needs. The compound's low toxicity profile and high tissue penetration further bolster its appeal. Industry trends indicate a surge in its use within veterinary medicine, particularly for livestock and companion animals, where bacterial infections pose significant economic and welfare challenges. This aligns with the increasing consumer focus on animal welfare and sustainable farming practices.

Quality control and regulatory compliance are paramount for trimethoprim lactate producers. The compound must adhere to stringent pharmacopeial standards, such as those outlined in the USP and EP, ensuring purity, potency, and safety. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its chemical integrity. Additionally, the rise of green chemistry initiatives has prompted manufacturers to optimize synthesis routes, reducing environmental impact while maintaining cost-efficiency.

In the context of global supply chains, trimethoprim lactate faces challenges related to raw material sourcing and geopolitical disruptions. However, its established role in essential medicine lists (e.g., WHO Model List) underscores its irreplaceability. As the pharmaceutical industry shifts toward precision medicine and personalized therapies, trimethoprim lactate continues to evolve, with ongoing research exploring novel derivatives and delivery mechanisms. For healthcare professionals and researchers, understanding its pharmacokinetics and resistance patterns remains crucial to maximizing therapeutic outcomes.

Consumer interest in OTC antimicrobials and self-care solutions has also fueled discussions around trimethoprim lactate. While its prescription status limits direct consumer access, educational campaigns emphasize responsible use to combat drug-resistant infections. Digital health platforms and telemedicine services increasingly address queries about its applications, reflecting broader trends in healthtech integration. For investors and stakeholders, the compound's market potential is tied to innovations in drug delivery technologies and expanding access in emerging economies.

In summary, trimethoprim lactate (CAS No. 23256-42-0) represents a versatile and indispensable tool in modern medicine. Its multifaceted applications, from human healthcare to veterinary use, coupled with ongoing advancements in formulation science, ensure its relevance in an era of escalating antimicrobial challenges. As scientific and industrial communities prioritize AMR mitigation and sustainable drug development, this compound stands at the intersection of innovation and public health necessity.